ethyl 4-(3,4,5-trimethoxybenzyl)-1-piperazinecarboxylate
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Overview
Description
Ethyl 4-(3,4,5-trimethoxybenzyl)-1-piperazinecarboxylate, also known as TFMPP, is a psychoactive drug that belongs to the piperazine family. TFMPP is commonly used as a research chemical in scientific studies to understand its mechanism of action and physiological effects. In
Mechanism of Action
Ethyl 4-(3,4,5-trimethoxybenzyl)-1-piperazinecarboxylate acts as a partial agonist at the 5-HT1B and 5-HT2A receptors in the brain. ethyl 4-(3,4,5-trimethoxybenzyl)-1-piperazinecarboxylate increases the release of serotonin, dopamine, and norepinephrine in the brain, leading to its psychoactive effects. ethyl 4-(3,4,5-trimethoxybenzyl)-1-piperazinecarboxylate also inhibits the reuptake of these neurotransmitters, leading to prolonged effects.
Biochemical and Physiological Effects:
ethyl 4-(3,4,5-trimethoxybenzyl)-1-piperazinecarboxylate has been shown to have a range of biochemical and physiological effects. ethyl 4-(3,4,5-trimethoxybenzyl)-1-piperazinecarboxylate has been shown to increase locomotor activity, induce hyperthermia, and alter cognitive function in animal studies. ethyl 4-(3,4,5-trimethoxybenzyl)-1-piperazinecarboxylate has also been shown to alter the levels of neurotransmitters in the brain, including serotonin, dopamine, and norepinephrine.
Advantages and Limitations for Lab Experiments
One advantage of using ethyl 4-(3,4,5-trimethoxybenzyl)-1-piperazinecarboxylate in lab experiments is its ability to activate specific receptors in the brain, allowing researchers to investigate the role of these receptors in behavior and cognition. However, one limitation of using ethyl 4-(3,4,5-trimethoxybenzyl)-1-piperazinecarboxylate is its potential to produce non-specific effects, making it difficult to interpret the results of experiments.
Future Directions
Future research on ethyl 4-(3,4,5-trimethoxybenzyl)-1-piperazinecarboxylate could investigate its effects on specific brain regions and circuits, as well as its potential therapeutic uses. Additionally, research could investigate the effects of ethyl 4-(3,4,5-trimethoxybenzyl)-1-piperazinecarboxylate in combination with other drugs, as well as the potential for ethyl 4-(3,4,5-trimethoxybenzyl)-1-piperazinecarboxylate to produce long-term changes in brain function.
Synthesis Methods
Ethyl 4-(3,4,5-trimethoxybenzyl)-1-piperazinecarboxylate can be synthesized by reacting 3,4,5-trimethoxybenzyl chloride with piperazine in the presence of ethyl chloroformate. The reaction yields ethyl 4-(3,4,5-trimethoxybenzyl)-1-piperazinecarboxylate as a white crystalline solid.
Scientific Research Applications
Ethyl 4-(3,4,5-trimethoxybenzyl)-1-piperazinecarboxylate is used as a research chemical in scientific studies to investigate its mechanism of action and physiological effects. ethyl 4-(3,4,5-trimethoxybenzyl)-1-piperazinecarboxylate is commonly used in animal studies to understand its effects on behavior, cognition, and neurochemistry. ethyl 4-(3,4,5-trimethoxybenzyl)-1-piperazinecarboxylate is also used in vitro studies to investigate its effects on receptor binding and signal transduction.
properties
IUPAC Name |
ethyl 4-[(3,4,5-trimethoxyphenyl)methyl]piperazine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H26N2O5/c1-5-24-17(20)19-8-6-18(7-9-19)12-13-10-14(21-2)16(23-4)15(11-13)22-3/h10-11H,5-9,12H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KQBCSCAAMSBEFM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCN(CC1)CC2=CC(=C(C(=C2)OC)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H26N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Cambridge id 5424540 |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.